Cas no 42843-94-7 (2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide)

• Product Name: 2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide
• CAS No: 42843-94-7
• MF: C₂₃H₂₄BrO₂P
• MW: 443.313226699829
• MDL: MFCD03701355
• CID: 329167
• Update Time: 2025-06-08

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide
• (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide
• (3-ethoxy-3-oxopropyl)-triphenylphosphanium,bromide
• 2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide
• Phosphonium,(3-ethoxy-3-oxopropyl)triphenyl-, bromide (1:1)
• 2-(3-OXO-3,4-DIHYDRO-2H-BENZOTHIAZIN-7-YL)-ISONICOTINIC ACID
• ethoxycarbonylethyltriphenylphosphonium bromide
• 2-(Ethoxycarbonyl)ethyl triphenylphosphonium bromide
• (3-Ethoxy-3-oxo-propyl)-triphenyl-phosphonium bromide
• Q1U7R24XWI
• NSC131462
• (3-Ethoxy-3-oxopropyl)(triphenyl)phosphonium bromide
• ANKBQEBRESYXDT-UHFFFAOYSA-M
• 5915AB
• OR10644
• ZB1735

• MDL： MFCD03701355
• Inchi： 1S/C23H24O2P.BrH/c1-2-25-23(24)18-19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22;/h3-17H,2,18-19H2,1H3;1H/q+1;/p-1
• InChI Key： ANKBQEBRESYXDT-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 442.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 372
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 39.89000
• LogP: 0.93770

2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(Ethoxycarbonyl)ethyltriphenyl-phosphonium bromide

Introduction to 2-(Ethoxycarbonyl)ethyltriphenylphosphonium Bromide (CAS No. 42843-94-7)

2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide, with the CAS number 42843-94-7, is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a quaternary phosphonium salt, characterized by its unique structure and chemical properties, making it an essential reagent in various synthetic transformations and biological applications.

The molecular structure of 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide consists of a triphenylphosphonium cation and an ethoxycarbonyl-substituted ethyl group. The triphenylphosphonium moiety imparts strong nucleophilic and organocatalytic properties, while the ethoxycarbonyl group provides additional functional versatility. This combination makes the compound a valuable tool in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a precursor in the synthesis of phosphonate prodrugs. Phosphonate prodrugs are designed to enhance the bioavailability and pharmacokinetic properties of therapeutic agents, particularly for drugs that suffer from poor solubility or rapid degradation in biological environments. The ethoxycarbonyl group in 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide can be selectively cleaved under specific conditions, releasing the active drug moiety in a controlled manner.

Beyond medicinal chemistry, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has found applications in materials science, particularly in the development of functional polymers and nanomaterials. The compound can serve as a building block for the synthesis of phosphonium-containing polymers, which exhibit unique optical, electrical, and mechanical properties. These polymers have potential applications in areas such as optoelectronics, sensors, and drug delivery systems.

The synthetic utility of 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide is further enhanced by its ability to participate in various chemical reactions. For instance, it can act as a Michael acceptor in conjugate addition reactions, facilitating the construction of carbon-carbon bonds. Additionally, the compound can undergo Wittig reactions to form alkenes, making it a valuable reagent in the synthesis of complex organic frameworks.

In terms of safety and handling, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide should be stored under dry conditions and protected from moisture to prevent hydrolysis. It is important to handle the compound with appropriate personal protective equipment (PPE) to ensure safety during laboratory operations.

The latest research on 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide has also explored its potential as a catalyst or cocatalyst in organocatalytic reactions. Studies have shown that the compound can effectively promote asymmetric transformations, leading to the synthesis of chiral compounds with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where chiral purity is crucial for drug efficacy and safety.

In conclusion, 2-(Ethoxycarbonyl)ethyltriphenylphosphonium bromide (CAS No. 42843-94-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an indispensable reagent for researchers and chemists working on advanced synthetic projects and innovative material designs. As research continues to uncover new applications and improvements in synthetic methods, the importance of this compound is likely to grow further.